1-(3-Fluoro-2-methylphenyl)-3-[2-(4-phenylpiperazin-1-yl)pyrimidin-5-yl]urea

• IUPAC Name: 1-(3-fluoro-2-methylphenyl)-3-[2-(4-phenylpiperazin-1-yl)pyrimidin-5-yl]urea
• InChI: InChI=1S/C22H23FN6O/c1-16-19(23)8-5-9-20(16)27-22(30)26-17-14-24-21(25-15-17)29-12-10-28(11-13-29)18-6-3-2-4-7-18/h2-9,14-15H,10-13H2,1H3,(H2,26,27,30)
• InChI Key: YMJWJYMJRQCKCW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1F)NC(=O)NC2=CN=C(N=C2)N3CCN(CC3)C4=CC=CC=C4
• Molecular Formula: C22H23FN6O
• Molecular Weight: 406.5 g/mol

Description

1-(3-Fluoro-2-methylphenyl)-3-[2-(4-phenylpiperazin-1-yl)pyrimidin-5-yl]urea is a compound that has gained significant attention in scientific research due to its potential therapeutic properties. This compound is a small molecule inhibitor of several protein kinases, including platelet-derived growth factor receptor (PDGFR), vascular endothelial growth factor receptor (VEGFR), and fibroblast growth factor receptor (FGFR).

Scientific Research Applications

Phosphodiesterase 1 (PDE1) Inhibitors for Cognitive Impairment Treatment

A study highlighted the design, synthesis, and optimization of 3-aminopyrazolo[3,4-d]pyrimidinones, leading to the identification of a clinical candidate, ITI-214, for the treatment of cognitive deficits associated with schizophrenia and Alzheimer's disease. This compound showed picomolar inhibitory potency for PDE1 and excellent selectivity against other PDE families, demonstrating efficacy in vivo (Li et al., 2016).

Antipsoriasis Drug Candidate

Another study focused on the structural optimization of a lead compound to discover potent FMS-like tyrosine kinase 3 (FLT3) inhibitors. The compound, identified as 18b, showed significant antipsoriatic effects in a K14-VEGF transgenic mouse model of psoriasis, without recurrence post-treatment, making it a potential drug candidate for psoriasis treatment (Li et al., 2016).

Supramolecular Chemistry and Dimerization

Research into the dimerization of ureidopyrimidones via quadruple hydrogen bonding revealed their potential as building blocks in supramolecular chemistry. The study provided insights into the structural preorganization facilitating dimerization, with implications for the design of supramolecular architectures (Beijer et al., 1998).

CCR1 Antagonist for Inflammation and Cancer

A potent nonpeptide CCR1 antagonist, synthesized for PET imaging, demonstrated potential for studying inflammatory diseases and cancer. The synthesis involved a module-assisted two-step one-pot procedure, highlighting the compound's relevance in medical research (Mäding et al., 2006).

Central Nervous System Agents

The synthesis and pharmacological screening of N-aryl-N'-(1-methyl-2-pyrrolidinylidene)ureas identified compounds with anxiolytic activity and muscle-relaxant properties. This research points to the potential of these compounds in treating CNS disorders (Rasmussen et al., 1978).